methyl (2E)-3-[(2-aminophenyl)amino]-2-(phenylformamido)prop-2-enoate

• IUPAC Name: methyl (E)-3-(2-aminoanilino)-2-benzamidoprop-2-enoate
• InChI: InChI=1S/C17H17N3O3/c1-23-17(22)15(11-19-14-10-6-5-9-13(14)18)20-16(21)12-7-3-2-4-8-12/h2-11,19H,18H2,1H3,(H,20,21)/b15-11+
• InChI Key: GUEBDRFFUZXOCI-RVDMUPIBSA-N
• Canonical SMILES: COC(=O)C(=CNC1=CC=CC=C1N)NC(=O)C2=CC=CC=C2
• Isomeric SMILES: COC(=O)/C(=C\NC1=CC=CC=C1N)/NC(=O)C2=CC=CC=C2
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol

Description

Methyl (2E)-3-[(2-aminophenyl)amino]-2-(phenylformamido)prop-2-enoate, commonly known as MAA, is a chemical compound with potential therapeutic applications. It is a synthetic derivative of the natural product combretastatin A-4, which has been found to possess anti-tumor and anti-angiogenic properties.

Scientific Research Applications

Crystal Structure and Molecular Interactions

Methyl (2E)-3-[(2-aminophenyl)amino]-2-(phenylformamido)prop-2-enoate and its derivatives exhibit unique crystal packing and molecular interactions. For instance, ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate demonstrates an N⋯π interaction and forms a zigzag double-ribbon structure through hydrogen bonds (Zhenfeng et al., 2011). Moreover, certain enaminones show a sofa conformation in their cyclohexene rings, contributing to the understanding of molecular structures in anticonvulsant medications (Kubicki et al., 2000).

Potential Antimicrobial Agent

A novel derivative, methyl (2E)-2-{[N-(2-formylphenyl)(4-methylbenzene)sulfonamido]methyl}-3-(4-chlorophenyl) prop-2-enoate (MFMSC), has been explored for its antimicrobial properties. The compound was found to exhibit good to moderate activity against various bacterial and fungal pathogens. It also demonstrates potential as a penicillin-binding protein inhibitor (Murugavel et al., 2016).

Nonlinear Optical Properties

The study of these compounds also extends to their physical properties. For instance, MFMSC's hyperpolarizability calculation indicates a potential for nonlinear optical activity, highlighting its significance in materials science and photonics (Murugavel et al., 2016).

Molecular Docking and Drug Design

Molecular docking studies suggest that certain derivatives could exhibit inhibitor activity against specific proteins, indicating their potential in drug design and pharmaceutical applications (Murugavel et al., 2016).